4-(3-bromo-4-hydroxyphenyl)-6-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• IUPAC Name: 4-(3-bromo-4-hydroxyphenyl)-6-phenyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C17H14BrN3O2S/c18-11-8-10(6-7-12(11)22)15-13(16(19)23)14(20-17(24)21-15)9-4-2-1-3-5-9/h1-8,15,22H,(H2,19,23)(H2,20,21,24)
• InChI Key: KXIXMOFFRYRLFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(NC(=S)N2)C3=CC(=C(C=C3)O)Br)C(=O)N
• Molecular Formula: C17H14BrN3O2S
• Molecular Weight: 404.3 g/mol

Description

The compound contains several functional groups including a bromo-hydroxyphenyl group, a phenyl group, a thioxo group, and a tetrahydro-pyrimidinecarboxamide group. These groups could potentially contribute to the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate precursors for each functional group. For instance, the bromo-hydroxyphenyl group could potentially be synthesized from a phenol precursor through bromination.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The bromo-hydroxyphenyl group would likely contribute to the compound’s polarity, while the phenyl and pyrimidine rings could potentially participate in aromatic stacking interactions.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the bromo group could potentially be replaced in a substitution reaction, while the thioxo group could potentially participate in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a bromo group could increase the compound’s molecular weight and potentially its boiling point, while the hydroxy group could contribute to its solubility in polar solvents.

Future Directions

The potential applications of this compound would likely depend on its physical and chemical properties, as well as its biological activity. It could potentially be used in pharmaceuticals, if it shows promising biological activity, or in materials science, if it has desirable physical properties.